1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-((4-methylpiperazin-1-yl)methyl)phenyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]urea
• InChI: InChI=1S/C20H24N4O3/c1-23-8-10-24(11-9-23)13-15-2-4-16(5-3-15)21-20(25)22-17-6-7-18-19(12-17)27-14-26-18/h2-7,12H,8-11,13-14H2,1H3,(H2,21,22,25)
• InChI Key: DABOGAGCMQINKT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of tri-substituted ureas, containing N-methylpiperazine along with phenyl and N-heterocyclic substituents, involves spectroscopic and structural studies. These compounds, including our compound of interest, are synthesized and examined using 1H, 13C NMR, and IR spectroscopies, revealing their complex structural features and conformational behaviors (Iriepa & Bellanato, 2013).

Molecular Structure Analysis

The molecular structure of these compounds showcases a fast inter-conversion of the piperazine ring, indicating a dynamic equilibrium that affects their chemical reactivity and interactions. This behavior is particularly noted in solutions, as evidenced by spectroscopic data, which also highlight amino-imino tautomerism in specific derivatives, suggesting a complex structural versatility (Iriepa & Bellanato, 2013).

Chemical Reactions and Properties

Compounds within this class exhibit varied chemical reactions, including the potential for amino-imino tautomerism and free rotation around the N-carbamoyl group, except in certain derivatives. These reactions are crucial for understanding the chemical behavior and reactivity of such molecules, providing insights into their functional applications and interaction mechanisms (Iriepa & Bellanato, 2013).

Physical Properties Analysis

The physical properties, including solubility, melting points, and conformational aspects, are significantly influenced by the molecular structure. For instance, the planar trans conformation of the CO-NH moiety observed through IR data indicates a stable structure under specific conditions, affecting the compound's physical state and solubility (Iriepa & Bellanato, 2013).

Chemical Properties Analysis

The chemical properties of these urea derivatives are characterized by their reactivity, functional group transformations, and potential for engaging in various chemical reactions. The observed amino-imino tautomerism and the free rotation of the aryl substituted N-carbamoyl group underscore the compound's chemical flexibility and reactivity, which are essential for its interaction with biological systems and participation in chemical syntheses (Iriepa & Bellanato, 2013).